Cas no 61293-42-3 (1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)-)

1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)- structure
61293-42-3 structure
Product Name:1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)-
CAS No:61293-42-3
MF:C22H40N2
MW:332.56640625
CID:485534
PubChem ID:71397347
Update Time:2025-04-19

1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)-
    • 1-N,4-N-di(octan-3-yl)benzene-1,4-diamine
    • N~1~,N~4~-Di(octan-3-yl)benzene-1,4-diamine
    • DTXSID50818854
    • 61293-42-3
    • Inchi: 1S/C22H40N2/c1-5-9-11-13-19(7-3)23-21-15-17-22(18-16-21)24-20(8-4)14-12-10-6-2/h15-20,23-24H,5-14H2,1-4H3
    • InChI Key: HFUFNTNQMYTQGQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)NC(CC)CCCCC)C(CC)CCCCC

Computed Properties

  • Exact Mass: 332.319149284g/mol
  • Monoisotopic Mass: 332.319149284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 24.1Ų
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